Cas no 2680715-46-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid
• CAS No: 2680715-46-0
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5622981
• PubChem ID: 165933681
• Update Time: 2025-11-01

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid
• 2680726-43-4
• EN300-28302871
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid
• 2680715-46-0
• EN300-28302869
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid

• Inchi： 1S/C24H27NO4/c1-24(12-10-16(11-13-24)14-22(26)27)25-23(28)29-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： AZDPXODVOXKWBF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C)CCC(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic Acid: A Comprehensive Overview

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid, with the CAS number 2680715-46-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and an acetic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds functional versatility to the molecule, making it a valuable tool in various chemical and biological applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This is followed by the construction of the cyclohexane ring, which is substituted with both a methyl group and an amino group protected by the Fmoc moiety. The final step involves introducing the acetic acid group, completing the structure of the compound. Recent advancements in catalytic methods and stereocontrol techniques have significantly improved the efficiency and selectivity of these synthetic steps, enabling researchers to produce this compound in higher yields and with greater precision.

One of the most promising applications of this compound lies in its potential use as a building block in peptide synthesis. The Fmoc group's ability to protect amino groups during peptide assembly makes this compound an ideal candidate for constructing complex polypeptides with high sequence fidelity. Moreover, its cyclohexane ring provides structural rigidity, which can enhance the stability and bioavailability of resulting peptides when used as drug candidates.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in materials science. The combination of an aromatic Fmoc group and a cyclohexane ring endows this molecule with unique electronic and mechanical properties. Recent studies have demonstrated its utility as a precursor for synthesizing advanced polymers and self-assembling materials, which could find applications in drug delivery systems and nanotechnology.

The pharmacological properties of this compound have also been extensively studied. Research indicates that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

From an environmental perspective, this compound's biodegradability and toxicity profiles are critical considerations for its safe handling and disposal. Recent eco-toxicological studies have shown that under controlled conditions, this compound undergoes efficient biodegradation without posing significant risks to aquatic ecosystems. However, further research is needed to fully understand its long-term environmental impact under various conditions.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid represents a versatile and multifunctional molecule with wide-ranging applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations within organic chemistry and related fields.